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Welcome to the technical support center for Synphos-catalyzed asymmetric hydrogenation.

This guide is designed for researchers, scientists, and drug development professionals to

navigate the complexities of optimizing these powerful reactions. Here, we move beyond

standard protocols to address the specific, nuanced challenges you may encounter in the lab.

Our focus is on providing actionable, evidence-based solutions grounded in mechanistic

understanding to help you achieve higher yields and enantioselectivities.

Frequently Asked Questions (FAQs)
Q1: What is Synphos and why is it used in asymmetric hydrogenation?

Synphos is a C2-symmetric, atropisomeric biaryl diphosphine ligand.[1][2] Its structure,

featuring a narrow dihedral angle, creates a well-defined and rigid chiral pocket around the

metal center (typically Rhodium, Ruthenium, or Iridium).[1][3] This steric and electronic

environment is highly effective at discriminating between the two faces of a prochiral substrate,

leading to high enantioselectivity in the hydrogenation product.[1][4] It is particularly effective

for the hydrogenation of substrates like enamides and various ketone derivatives.[1][2]
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Q2: My reaction is slow or has stalled completely. What are the most common initial checks?

Hydrogen Supply: Ensure your hydrogen source is not depleted and that the lines are leak-

free. Verify the pressure regulator is functioning correctly to maintain the set pressure.

Catalyst Precursor and Ligand Integrity: Confirm the quality and purity of your metal

precursor (e.g., [Rh(COD)2]BF4, [Ir(COD)Cl]2) and the Synphos ligand. Phosphine ligands

can be sensitive to air and moisture; improper storage can lead to oxidation.[5][6]

Solvent and Reagent Purity: Use high-purity, anhydrous, and degassed solvents. Trace

impurities, particularly oxygen, water, or peroxides from solvents like THF, can deactivate the

catalyst.[7]

Agitation: Ensure vigorous and consistent stirring. Inadequate mixing can lead to poor mass

transfer of hydrogen gas into the liquid phase, making it the rate-limiting step.

Q3: I'm observing high conversion but low enantiomeric excess (ee). What should I investigate

first?

Low enantioselectivity is often a sign that the desired catalytic cycle is being disrupted or that a

non-selective background reaction is occurring.

Reaction Temperature: Higher temperatures can provide enough energy to overcome the

subtle energy differences between the two diastereomeric transition states, leading to a loss

of selectivity.[8] Consider running the reaction at a lower temperature.

Catalyst Loading: While counterintuitive, excessively high catalyst loadings can sometimes

lead to the formation of less selective catalytic species or aggregates.[8][9] It is crucial to

screen a range of catalyst loadings to find the optimal concentration.[9][10]

Ligand Purity: The presence of the opposite enantiomer of Synphos, even in small amounts,

will directly decrease the ee of your product. Verify the enantiomeric purity of your ligand

stock.
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A low yield can stem from several factors, from catalyst deactivation to suboptimal reaction

parameters. This guide provides a systematic approach to diagnosing and resolving the issue.

Potential Cause A: Inefficient Catalyst Activation or Deactivation
The active catalyst is typically formed in situ from a metal precursor and the Synphos ligand.

An interruption in this process or subsequent deactivation will severely impact yield.

Troubleshooting Protocol:

Pre-formation of the Catalyst: Instead of in situ generation, try pre-forming the catalyst. Stir

the metal precursor and Synphos ligand in a small amount of degassed reaction solvent

under an inert atmosphere for 15-30 minutes before adding the substrate. This ensures the

active complex is formed before potential side reactions with the substrate or impurities can

occur.[7]

Identify Potential Poisons:

Oxygen: Rigorously degas all solvents and reagents. Use Schlenk line or glovebox

techniques for all manipulations. Trace oxygen can oxidize the phosphine ligand to the

phosphine oxide, which may alter or inhibit catalysis.[5][6]

Water/Protic Solvents: Ensure solvents are anhydrous. Water can interfere with certain

catalyst systems, particularly those involving ruthenium, by forming inactive hydroxide

species.[11]

Coordinating Functional Groups: Substrates or impurities with strongly coordinating

groups (e.g., thiols, nitriles) can bind irreversibly to the metal center, blocking the active

site.[12] Purify the substrate meticulously.
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Caption: Systematic workflow for troubleshooting low yield.

Potential Cause B: Suboptimal Reaction Parameters
The interplay of solvent, temperature, and pressure is critical for both reaction rate and

selectivity.

Troubleshooting Protocol:

Solvent Screening: The solvent influences the solubility of the catalyst, substrate, and

hydrogen, and can also affect the geometry of the transition state.[13][14] A solvent screen is

highly recommended. Non-protic solvents like dichloromethane (DCM), toluene, and ethyl
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acetate often give excellent results.[15] Protic solvents like methanol or ethanol can

sometimes participate in the reaction or alter the catalyst's behavior.[13]

Solvent
Typical Dielectric Constant

(ε)

Common Observations in

Asymmetric Hydrogenation

Toluene 2.4
Good for many non-polar

substrates; generally inert.

Dichloromethane 9.1
Often enhances catalyst

activity and selectivity.[15]

Tetrahydrofuran (THF) 7.6

Coordinating solvent; can

influence catalyst structure.

Must be free of peroxides.

Methanol 33.0

Protic; can be a poor choice

for some systems but

beneficial for others,

potentially altering the

catalytic cycle.[13][14]

Pressure Optimization: While higher hydrogen pressure generally increases the reaction rate

by increasing H2 concentration in the solution, it doesn't always improve yield or selectivity.

For some substrates, very high pressures can lead to side reactions or catalyst inhibition.

Screen a range of pressures (e.g., 5, 10, 20, 50 bar).[16]

Substrate Concentration: High substrate concentrations can sometimes lead to catalyst

inhibition. If you suspect this, try running the reaction at a lower concentration.

Issue 2: Poor or Irreproducible Enantioselectivity
Achieving high enantiomeric excess (ee) is the primary goal of asymmetric catalysis.

Fluctuations in ee point to subtle, uncontrolled variables in the reaction setup.

Potential Cause A: Mismatch Between Ligand and Substrate
While Synphos is a versatile ligand, it is not a universal solution. The electronic and steric

properties of the substrate must be compatible with the chiral pocket of the Synphos-metal
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complex.[4][16]

Troubleshooting Protocol:

Analyze Substrate Structure: Unfunctionalized or sterically hindered substrates can be

particularly challenging.[12][17] For example, tetrasubstituted olefins often require highly

specialized catalyst systems.[17] If your substrate is significantly different from those

reported in the literature with Synphos, consider screening a small library of other chiral

ligands (e.g., BINAP, SEGPHOS, MeO-BIPHEP) to find a better match.[1][3][18]

Consider Dynamic Kinetic Resolution (DKR): For substrates that can racemize under the

reaction conditions (e.g., certain α-substituted β-ketoesters), Synphos can be used in

Dynamic Kinetic Resolution processes to achieve high yields and diastereoselectivity of a

single stereoisomer.[1]

Decision Tree for Addressing Low Enantioselectivity

Low ee Observed Lower Reaction
Temperature

Screen Solvents
(Vary Polarity/Coordinating Ability)No Improvement

High ee Achieved

Success

Vary H2 PressureNo Improvement

Success

Evaluate Ligand-Substrate MatchNo Improvement

Success

Screen Alternative Ligands
(e.g., BINAP, SEGPHOS) Success
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Caption: Troubleshooting logic for poor enantioselectivity.
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Potential Cause B: Contamination and Impurities
Trace impurities can have an outsized impact on enantioselectivity.

Troubleshooting Protocol:

Acid/Base Contamination: Trace acidic or basic impurities on glassware or in reagents can

protonate or deprotonate components of the catalytic system, altering its structure and

performance. Ensure all glassware is scrupulously clean and consider a final rinse with a

dilute solution of a non-coordinating base (like proton sponge) followed by drying, if your

system is base-sensitive.

In-situ Monitoring: If available, use in-situ analytical techniques like ReactIR (FTIR) or

Raman spectroscopy.[19][20] These tools can provide real-time information on the

consumption of the substrate and the formation of the product, helping to identify stalled

reactions or the formation of unexpected intermediates without the need for manual sampling

under pressure.[19][20][21]

Experimental Protocols
Protocol 1: General Procedure for In-Situ Catalyst
Preparation and Asymmetric Hydrogenation
This is a representative protocol and must be optimized for your specific substrate.

Preparation: In a glovebox or under a strict inert atmosphere (Argon or Nitrogen), add the

metal precursor (e.g., [Rh(COD)₂]BF₄, 1.0 mol%) and (R)-Synphos (1.1 mol%) to a dried

Schlenk flask or autoclave insert equipped with a magnetic stir bar.

Solvent Addition: Add the required volume of freshly distilled, anhydrous, and degassed

solvent (e.g., DCM, Toluene).

Catalyst Pre-formation: Stir the resulting solution at room temperature for 20-30 minutes. The

solution should become homogeneous.

Substrate Addition: Add the substrate (100 mol%) to the activated catalyst solution.
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Reaction Execution: Seal the reaction vessel, remove it from the glovebox, and connect it to

a hydrogenation apparatus. Purge the vessel 3-5 times with hydrogen gas.

Pressurization: Pressurize the vessel to the desired pressure (e.g., 10 bar H₂).

Reaction: Stir the reaction mixture vigorously at the desired temperature for the specified

time (e.g., 12-24 hours).

Work-up: Carefully vent the hydrogen pressure. Concentrate the reaction mixture in vacuo

and purify the product by column chromatography.

Analysis: Determine the conversion by ¹H NMR and the enantiomeric excess by chiral HPLC

or GC analysis.

Protocol 2: Monitoring Reaction Progress with In-line
Analysis (ReactIR)

Setup: Assemble the hydrogenation reactor with an in-line ReactIR probe, ensuring all

connections are pressure-tight.

Background Spectrum: Before adding reagents, collect a background spectrum of the

solvent at the intended reaction temperature.

Reaction Initiation: Charge the reactor with solvent, catalyst components, and substrate as

described in Protocol 1.

Data Collection: Begin spectral data collection immediately after pressurizing with hydrogen.

Set the instrument to collect spectra at regular intervals (e.g., every 2-5 minutes).

Analysis: Monitor the reaction by tracking the disappearance of a characteristic vibrational

band of the substrate (e.g., C=C or C=O stretch) and the appearance of a band

corresponding to the product.[19][20] This allows for real-time determination of the reaction

endpoint and kinetics.

References
Duprat de Paule, S., Jeulin, S., Ratovelomanana-Vidal, V., Genet, J.-P., Champion, N., &
Dellis, P. (2003).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.beilstein-journals.org/bjoc/articles/8/32
https://pmc.ncbi.nlm.nih.gov/articles/PMC3302093/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevost, S., et al. (2014). DIFLUORPHOS and SYNPHOS in asymmetric catalysis: Synthetic

applications. Journal of Chemical Sciences, 126(2), 325-340. [Link]

Togni, A. (2015). Asymmetric Hydrogenation. ETH Zurich, Inorganic Chemistry III Lecture
Script.

Baber, J., et al. (2013). Continuous-flow catalytic asymmetric hydrogenations: Reaction

optimization using FTIR inline analysis. Beilstein Journal of Organic Chemistry, 9, 2359-

2367. [Link]

Pucciarelli, C., et al. (2020). Activation, Deactivation and Reversibility Phenomena in

Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine

Catalysts. Molecules, 25(21), 5121. [Link]

Varga, E., et al. (2018). Monitoring Surface Processes During Heterogeneous Asymmetric
Hydrogenation of Ketones on a Chirally Modified Platinum Catalyst by Operando
Spectroscopy.

Smith, A. M., et al. (2013). Application of sSPhos as a Chiral Ligand for Palladium-Catalyzed

Asymmetric Allylic Alkylation. Organic Letters, 15(18), 4838-4841. [Link]

Zhang, Y., et al. (2023). Effect of Solvents on Electrogenerated Base-Driven Transfer

Hydrogenation Reactions. Molecules, 28(15), 5863. [Link]

García-Suárez, E. J., et al. (2013). Recent Advances in the Application of Chiral Phosphine

Ligands in Pd-Catalysed Asymmetric Allylic Alkylation. Catalysts, 3(3), 684-725. [Link]

Baber, J., et al. (2013). Continuous-flow catalytic asymmetric hydrogenations: reaction

optimization using FTIR inline analysis. Beilstein Journal of Organic Chemistry, 9, 2359-

2367. [Link]

Ralbovsky, N. M., & Smith, J. P. (2022). Process analytical technology and its recent
applications for asymmetric synthesis. Talanta, 243, 123351.
BenchChem. (2025). Technical Support Center: Optimization of Reaction Conditions for
Asymmetric Synthesis. BenchChem Technical Resources.
Hardacre, C., et al. (2007). Deactivation and regeneration of ruthenium on silica in the liquid-
phase hydrogenation of butan-2-one.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b3182313/docs?utm_src=pdf-body#technical-support-center-improving-yield-in-synphos-asymmetric-hydrogenation
https://www.ias.ac.in/article/fulltext/jcsc/126/02/0325-0340
https://www.beilstein-journals.org/bjoc/articles/9/231
https://www.mdpi.com/1420-3049/25/21/5121
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3842188/
https://www.mdpi.com/1420-3049/28/15/5863
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4520630/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3841571/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shabaker, J. W., et al. (2005). Deactivation and regeneration of carbon supported Pt and Ru
catalysts in aqueous phase hydrogenation of 2-pentanone. Catalysis Science & Technology,
5, 236-243.
BenchChem. (2025).

Bullock, R. M. (2018). Catalytic Homogeneous Asymmetric Hydrogenation: Successes and

Opportunities. Organometallics, 37(20), 3577-3592. [Link]

van den Berg, M., et al. (2000). The effect of solvent on enantioselectivity in the rhodium-
catalysed asymmetric hydrogenation. Tetrahedron: Asymmetry, 11(11), 2329-2336.
Singh, R. (2023). Optimization of Catalyst Loading and Reactor Design for Enhanced
Selectivity in Hydrogenation Reactions.

Perea-Buceta, J. E., et al. (2015). P-Stereogenic Ir-MaxPHOX: A Step toward Privileged

Catalysts for Asymmetric Hydrogenation of Nonchelating Olefins. Journal of the American

Chemical Society, 137(39), 12691-12700. [Link]

Singh, R. (2023). Optimization of Catalyst Loading and Reactor Design for Enhanced
Selectivity in Hydrogenation Reactions.

Wikipedia. (n.d.). Asymmetric hydrogenation. Retrieved from [Link]

Cramer, R. E., et al. (2021). Iridium‐Catalyzed Acid‐Assisted Hydrogenation of Oximes to
Hydroxylamines.
Liu, Y., et al. (2019). Quantitative understanding of solvent effects on Pd catalyzed
hydrogenation reactions. Catalysis Science & Technology, 9(18), 5035-5043.

Gridnev, I. D., et al. (2001). Asymmetric hydrogenation of α,β-unsaturated phosphonates with

Rh-BisP* and Rh-MiniPHOS catalysts: Scope and mechanism of the reaction. Proceedings

of the National Academy of Sciences, 98(10), 5356-5361. [Link]

Li, C., et al. (2019). Ruthenium-catalyzed asymmetric hydrogenation of aromatic and
heteroaromatic ketones using cinchona alkaloid-derived NNP ligands.

Cui, C., et al. (2022). Hydrogenation of Alkenes Catalyzed by Rare-Earth Metal

Phosphinophosphinidene Complexes: 1,2-Addition/Elimination Versus σ-Bond Metathesis

Mechanism. CCS Chemistry, 4(1), 296-306. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://pubs.acs.org/doi/10.1021/acs.organomet.8b00533
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4605553/
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC33221/
https://www.chinesechemsoc.org/ccs-chemistry/articles/4/1/296
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Asim, M., et al. (2024). Asymmetric Hydrogenation Methods for the Synthesis of Chiral
Molecules. ChemistrySelect, 9(1), e202303989.

METTLER TOLEDO. (2023). Optimizing Catalytic Hydrogenation: Key Techniques and Tools

for Success. YouTube. [Link]

Studer, M., et al. (2019). Recent Progress in Heterogeneous Asymmetric Hydrogenation of
C=O and C=C Bonds on Supported Noble Metal Catalysts. Chemical Reviews, 119(19),
10854-10923.
H.L. Instruments. (2024). Investigating Hydrogenations at Different Catalyst Loadings using
the ChemSCAN.

Kumar, P., et al. (2021). An Adaptive Rhodium Catalyst to Control the Hydrogenation

Network of Nitroarenes. Angewandte Chemie International Edition, 60(37), 20387-20392.

[Link]

Fairlamb, I. J. S., et al. (2015). Mono-Oxidation of Bidentate Bis-Phosphines in Catalyst
Activation: Kinetic and Mechanistic Studies of a Pd/Xantphos-Catalyzed C-H
Functionalization. Journal of the American Chemical Society, 137(43), 13949-13959.

Fairlamb, I. J. S., et al. (2015). Mono-Oxidation of Bidentate Bis-phosphines in Catalyst

Activation: Kinetic and Mechanistic Studies of a Pd/Xantphos-Catalyzed C-H

Functionalization. Journal of the American Chemical Society, 137(43), 13949-13959. [Link]

Kenvin, J. (2021). Optimizing Catalyst Performance to Support Sustainability Goals. AIChE,

Chemical Engineering Progress. [Link]

Johnston, K. P., et al. (2008). Method for reactivating catalysts and a method for recycling
supercritical fluids used to reactivate the catalysts. U.S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.youtube.com/watch?v=1-2Q4E8z_wM
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8457002/
https://pubmed.ncbi.nlm.nih.gov/26488126/
https://www.aiche.org/resources/publications/cep/2021/january/optimizing-catalyst-performance-support-sustainability-goals
https://www.benchchem.com/product/b3182313?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ias.ac.in [ias.ac.in]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]

5. researchgate.net [researchgate.net]

6. Mono-Oxidation of Bidentate Bis-phosphines in Catalyst Activation: Kinetic and
Mechanistic Studies of a Pd/Xantphos-Catalyzed C-H Functionalization - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. benchchem.com [benchchem.com]

9. interesjournals.org [interesjournals.org]

10. interesjournals.org [interesjournals.org]

11. researchgate.net [researchgate.net]

12. pubs.acs.org [pubs.acs.org]

13. mdpi.com [mdpi.com]

14. Quantitative understanding of solvent effects on Pd catalyzed hydrogenation reactions -
American Chemical Society [acs.digitellinc.com]

15. researchgate.net [researchgate.net]

16. ethz.ch [ethz.ch]

17. P-Stereogenic Ir-MaxPHOX: A Step toward Privileged Catalysts for Asymmetric
Hydrogenation of Nonchelating Olefins - PMC [pmc.ncbi.nlm.nih.gov]

18. Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed
Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

19. BJOC - Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization
using FTIR inline analysis [beilstein-journals.org]

20. Continuous-flow catalytic asymmetric hydrogenations: Reaction optimization using FTIR
inline analysis - PMC [pmc.ncbi.nlm.nih.gov]

21. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Technical Support Center: Improving Yield in Synphos
Asymmetric Hydrogenation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182313/docs#technical-support-center-improving-
yield-in-synphos-asymmetric-hydrogenation]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.ias.ac.in/public/Volumes/jcsc/126/02/0325-0340.pdf
https://www.researchgate.net/publication/265132533_DIFLUORPHOS_and_SYNPHOS_in_asymmetric_catalysis_Synthetic_applications
https://www.benchchem.com/pdf/A_Technical_Guide_to_SEGPHOS_Type_Ligands_Core_Principles_and_Applications_in_Asymmetric_Catalysis.pdf
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://www.researchgate.net/publication/282530494_Mono-Oxidation_of_Bidentate_Bis-Phosphines_in_Catalyst_Activation_Kinetic_and_Mechanistic_Studies_of_a_PdXantphos-Catalyzed_C-H_Functionalization
https://pubmed.ncbi.nlm.nih.gov/26461028/
https://pubmed.ncbi.nlm.nih.gov/26461028/
https://pubmed.ncbi.nlm.nih.gov/26461028/
https://www.mdpi.com/2073-4344/9/7/582
https://www.benchchem.com/pdf/Technical_Support_Center_Optimization_of_Reaction_Conditions_for_Asymmetric_Synthesis.pdf
https://www.interesjournals.org/articles/optimization-of-catalyst-loading-and-reactor-design-for-enhanced-selectivity-in-hydrogenation-reactions-99025.html
https://www.interesjournals.org/articles/optimization-of-catalyst-loading-and-reactor-design-for-enhanced-selectivity-in-hydrogenation-reactions.pdf
https://www.researchgate.net/publication/238645384_Deactivation_and_regeneration_of_ruthenium_on_silica_in_the_liquid-phase_hydrogenation_of_butan-2-one
https://pubs.acs.org/doi/10.1021/acs.organomet.8b00774
https://www.mdpi.com/1420-3049/30/4/910
https://acs.digitellinc.com/p/s/quantitative-understanding-of-solvent-effects-on-pd-catalyzed-hydrogenation-reactions-10778
https://acs.digitellinc.com/p/s/quantitative-understanding-of-solvent-effects-on-pd-catalyzed-hydrogenation-reactions-10778
https://www.researchgate.net/figure/Solvent-effect-on-the-asymmetric-hydrogenation-with-Rh-7a_tbl1_228326583
https://ethz.ch/content/dam/ethz/special-interest/chab/organic-chemistry/bode-group-dam/documents/open-source-lecture-notes/asymmetric-hydrogenation-2015.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990153/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990153/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264407/
https://www.beilstein-journals.org/bjoc/articles/8/32
https://www.beilstein-journals.org/bjoc/articles/8/32
https://pmc.ncbi.nlm.nih.gov/articles/PMC3302093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3302093/
https://m.youtube.com/watch?v=942XhWAYWXQ
https://www.benchchem.com/product/b3182313/docs#technical-support-center-improving-yield-in-synphos-asymmetric-hydrogenation
https://www.benchchem.com/product/b3182313/docs#technical-support-center-improving-yield-in-synphos-asymmetric-hydrogenation
https://www.benchchem.com/product/b3182313/docs#technical-support-center-improving-yield-in-synphos-asymmetric-hydrogenation
https://www.benchchem.com/product/b3182313/docs#technical-support-center-improving-yield-in-synphos-asymmetric-hydrogenation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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